Cas no 870614-82-7 (4-Dehydroxy-4-dimethylhydroxysilyl Entecavir)

• Product Name: 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir
• CAS No: 870614-82-7
• MF: C₁₄H₂₁N₅O₃Si
• MW: 335.433743238449
• CID: 1063644
• Update Time: 2025-05-18

4-Dehydroxy-4-dimethylhydroxysilyl Entecavir Chemical and Physical Properties

Names and Identifiers

• 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir
• 2-AMino-1,9-dihydro-9-[(1S,3R,4S)-4-(hydroxydiMethylsilyl)-3-(hydroxyMethyl)-2-Methylenecyclopentyl]-6H-purin-6-one
• 2-amino-9-[(1S,3R)-4-[hydroxy(dimethyl)silyl]-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one
• 2-Amino-1,9-dihydro-9-[(1S,3R,4S)-4-(hydroxydimethylsilyl)-3-(hydroxymethyl)-2-methylenecyclopentyl]-6H-purin-6-one (ACI)

• Inchi： 1S/C14H21N5O3Si/c1-7-8(5-20)10(23(2,3)22)4-9(7)19-6-16-11-12(19)17-14(15)18-13(11)21/h6,8-10,20,22H,1,4-5H2,2-3H3,(H3,15,17,18,21)/t8-,9-,10-/m0/s1
• InChI Key： DEHZIARQYIUCOF-GUBZILKMSA-N
• SMILES： C=C1[C@H](CO)[C@@H]([Si](O)(C)C)C[C@@H]1N1C=NC2C(N=C(NC1=2)N)=O

Computed Properties

• Exact Mass: 335.14100

Experimental Properties

• PSA: 131.04000
• LogP: 0.72130

Additional information on 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir

Professional Introduction to Compound with CAS No. 870614-82-7 and Product Name: 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir

The compound in question, identified by the CAS number 870614-82-7, is a chemically modified derivative of the well-known antiviral agent entecavir. The product name, 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir, highlights its structural modifications, which include the replacement of a hydroxyl group with a dimethylhydroxysilyl moiety at the 4-position of the pyrimidine ring. This modification has significant implications for its pharmacokinetic properties and potential therapeutic applications.

Entecavir, a guanine nucleoside analog, is widely used in the treatment of chronic hepatitis B virus (HBV) infection due to its high selectivity for the viral polymerase and low toxicity. The introduction of a dimethylhydroxysilyl group in 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir aims to enhance its bioavailability and reduce metabolic clearance. This modification has been explored in recent years as a strategy to improve the efficacy of nucleoside analogs in antiviral therapies.

Recent studies have demonstrated that silyl ether derivatives exhibit improved stability and prolonged half-life compared to their parent compounds. The dimethylhydroxysilyl Entecavir derivative has shown promising results in preclinical studies, where it demonstrated enhanced resistance to enzymatic degradation and better penetration into viral-infected cells. These findings suggest that this compound could be a valuable addition to current antiviral regimens, particularly in cases where sustained viral suppression is challenging.

The synthesis of 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the protection of the hydroxyl group using a silylating agent, followed by functionalization at the 4-position of the pyrimidine ring. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the reaction pathway and minimize side products.

In terms of pharmacodynamics, 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir retains the core mechanism of action of entecavir by inhibiting HBV polymerase activity. However, its extended half-life allows for less frequent dosing, which could improve patient compliance and convenience. Additionally, the increased stability of the silyl ether group may reduce the need for co-administration with other enzyme inhibitors, simplifying treatment regimens.

From a regulatory perspective, the development of 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir must adhere to stringent guidelines set forth by global health authorities. Preclinical data must demonstrate safety and efficacy through rigorous toxicology studies and clinical trials. The unique structural features of this compound necessitate comprehensive characterization using spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography to confirm its identity and purity.

The potential applications of 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir extend beyond antiviral therapies. Preliminary research suggests that this compound may exhibit additional biological activities, such as anti-inflammatory and immunomodulatory effects. These properties could make it useful in combination therapies for chronic infections or even in conditions involving dysregulated immune responses.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective therapeutic agents. The development of 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir represents a significant step forward in medicinal chemistry, leveraging structural innovation to address unmet medical needs. Future research will focus on optimizing dosing regimens, exploring new indications, and understanding long-term safety profiles.

In conclusion, 4-Dehydroxy-4-dimethylhydroxysilyl Entecavir (CAS No. 870614-82-7) is a promising novel compound with enhanced pharmacokinetic properties compared to its parent molecule entecavir. Its development underscores the importance of chemical modification in improving therapeutic outcomes for viral infections. With ongoing research efforts aimed at refining its synthesis and clinical application, this derivative holds significant potential for contributing to modern medicine.